![molecular formula C6H4IN3 B3211904 7-Iodo-[1,2,3]triazolo[1,5-a]pyridine CAS No. 1094674-57-3](/img/structure/B3211904.png)
7-Iodo-[1,2,3]triazolo[1,5-a]pyridine
Overview
Description
7-Iodo-[1,2,3]triazolo[1,5-a]pyridine is a nitrogen-containing heterocyclic compound . It is a type of triazolopyridine, which are known to be precursors of tautomeric 2-(diazomethyl)pyridines . These compounds are used in the synthesis of various types of nitrogen-containing heterocycles .
Synthesis Analysis
The synthesis of [1,2,3]triazolo[1,5-a]pyridines can be achieved through several methods. One approach involves the Bower procedure, which synthesizes triazolopyridines from an oxidation of the hydrazone of a pyridine-2-aldehyde or ketone . Another method involves the use of 3-amino-1,2,4-triazole in the synthesis of 1,2,4-triazole-containing scaffolds .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a triazole ring fused with a pyridine ring . The triazole ring can undergo spontaneous electrocyclic ring opening to form isomeric α-diazomines .Chemical Reactions Analysis
Triazolopyridines can undergo various chemical reactions. For instance, they can act as precursors of diazo compounds and corresponding metal carbenoids . They can also undergo denitrogenative transannulation reactions .Scientific Research Applications
Ligand Properties and Sensing Applications
7-Iodo-[1,2,3]triazolo[1,5-a]pyridine and its derivatives have been studied for their potential as ligands. They are considered interesting polynitrogenated compounds with potential applications in helicating (complexing with ions) and as luminescent sensors. The synthesis of these compounds involves the formation of polynitrogenated ligands, which could be utilized in various applications including sensing and coordination chemistry (Abarca et al., 2004).
Metalation and Cross-Coupling Reactions
Significant research has been conducted on the metalation of this compound derivatives. These compounds have been shown to undergo regioselective metalation, with specific reactions involving the use of Bu3MgLi or (TMP)3CdLi. Such metalated compounds have demonstrated reactivity with iodine and other agents, showing potential for use in various organic synthesis processes, particularly in forming cross-coupling products (Bentabed-Ababsa et al., 2009).
Direct Arylation and Chemical Synthesis
Research into the direct arylation of triazolopyridines, including the this compound, has been explored. This process involves reactions with aryl halides, suggesting the potential of these compounds in synthetic chemistry, particularly for the development of novel organic compounds (Abarca et al., 2012).
Synthesis of Amino Derivatives
The synthesis of 7-amino derivatives of [1,2,3]triazolo[1,5-a]pyridine has been explored, highlighting the versatility of this compound in organic synthesis. These derivatives can be used in further chemical transformations, adding to the utility of this compound in various chemical synthesis processes (Abarca et al., 1989).
properties
IUPAC Name |
7-iodotriazolo[1,5-a]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4IN3/c7-6-3-1-2-5-4-8-9-10(5)6/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKNHQAJIMYJAFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CN=NN2C(=C1)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4IN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.02 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.